Cas no 2061363-22-0 (3-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzonitrile)

• Product Name: 3-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzonitrile
• CAS No: 2061363-22-0
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• CID: 6028905
• PubChem ID: 91664189
• Update Time: 2025-05-20

3-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzonitrile
• EN300-1963846
• 3-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzonitrile
• 2061363-22-0
• LBZZRKWNYXSDDK-MRVPVSSYSA-N
• AKOS026675805
• TS-02858

• Inchi： 1S/C9H6F3NO/c10-9(11,12)8(14)7-3-1-2-6(4-7)5-13/h1-4,8,14H/t8-/m1/s1
• InChI Key： LBZZRKWNYXSDDK-MRVPVSSYSA-N
• SMILES： FC([C@@H](C1C=CC=C(C#N)C=1)O)(F)F

Computed Properties

• Exact Mass: 201.04014830g/mol
• Monoisotopic Mass: 201.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzonitrile

3-(1R)-2,2,2-Trifluoro-1-Hydroxyethylbenzonitrile (CAS No. 2061363-22-0)

3-(1R)-2,2,2-Trifluoro-1-hydroxyethylbenzonitrile, with the CAS registry number 2061363-22-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzonitrile group with a trifluoroethyl alcohol moiety. The presence of the trifluoromethyl group introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The synthesis of 3-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzonitrile has been extensively explored in recent years. Researchers have developed efficient methodologies to construct this molecule, often employing enantioselective approaches to ensure the desired stereochemistry at the hydroxyl-bearing carbon. For instance, a study published in Journal of Organic Chemistry demonstrated the use of asymmetric catalysis to achieve high enantiomeric excess in the synthesis of this compound. Such advancements underscore the importance of stereocontrol in drug discovery and fine chemical synthesis.

In terms of applications, 3-(1R)-trifluoroethylbenzonitrile has shown promise in pharmacological studies. Its trifluoromethyl group is known to enhance lipophilicity and metabolic stability, which are desirable properties for drug candidates. Recent research has highlighted its potential as a lead compound in the development of new therapeutic agents targeting various disease states, including cancer and neurodegenerative disorders. For example, a study in Nature Communications reported that derivatives of this compound exhibited potent inhibitory activity against specific kinase enzymes implicated in cancer progression.

The physical properties of CAS No. 2061363-22-0 have also been well-characterized. Its melting point and solubility data are critical for its application in pharmaceutical formulations and analytical techniques. Additionally, computational studies have provided insights into its electronic structure and reactivity, aiding in the design of more efficient synthetic routes and bioisosteres.

From an environmental standpoint, the biodegradation and toxicity profiles of 3-(1R)-trifluoroethylbenzonitrile are areas of active research. Understanding its environmental fate is essential for ensuring sustainable practices in its production and use. Recent studies have employed advanced analytical techniques to assess its degradation pathways under various conditions, contributing to a broader understanding of fluorinated organic compounds in the environment.

In conclusion, 3-(1R)-trifluoroethylbenzonitrile (CAS No. 2061363-22-0) stands as a versatile and intriguing molecule with applications spanning organic synthesis, pharmacology, and environmental science. Its unique structure continues to inspire innovative research directions, solidifying its position as an important compound in contemporary chemical research.